Cas no 141704-95-2 ((1-Methylcyclohexyl)(piperazin-1-yl)methanone)

(1-Methylcyclohexyl)(piperazin-1-yl)methanone structure
141704-95-2 structure
Product Name:(1-Methylcyclohexyl)(piperazin-1-yl)methanone
CAS No:141704-95-2
MF:C12H22N2O
MW:210.315883159637
CID:2774429
PubChem ID:21184028
Update Time:2025-04-21

(1-Methylcyclohexyl)(piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7794343
    • (1-Methylcyclohexyl)(piperazin-1-yl)methanone
    • 141704-95-2
    • Methanone, (1-methylcyclohexyl)-1-piperazinyl-
    • DTXSID60611176
    • Inchi: 1S/C12H22N2O/c1-12(5-3-2-4-6-12)11(15)14-9-7-13-8-10-14/h13H,2-10H2,1H3
    • InChI Key: NEDUBQZMTKVUSV-UHFFFAOYSA-N
    • SMILES: O=C(C1(C)CCCCC1)N1CCNCC1

Computed Properties

  • Exact Mass: 210.173213330Da
  • Monoisotopic Mass: 210.173213330Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 32.3Ų
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